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Compound of Interest

Compound Name: 3,5-Diaminotoluene

Cat. No.: B090585 Get Quote

3,5-Diaminotoluene, also known as 5-methyl-1,3-benzenediamine, is an aromatic amine.[1][2]

Its physicochemical properties are crucial for its handling, application in synthesis, and for

predicting its behavior in various chemical and biological systems.

Table 1: Summary of Physicochemical Properties
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Property Value Source(s)

CAS Number 108-71-4 [1][2][3]

Molecular Formula C₇H₁₀N₂ [1][2][3]

Molecular Weight 122.1677 g/mol [2][3]

Appearance
Colorless crystals (may appear

as a very dark brown oil)
[3][4]

Melting Point 98.1°C [3][5]

Boiling Point 283-285°C (sublimes) [4]

217.6°C (rough estimate) [3][5]

Density 1.0343 (rough estimate) [3][5]

Vapor Pressure 0.0037 mm Hg [1]

Solubility
Very soluble in hot water,

alcohol, and ether.
[2][4]

Slightly soluble in Chloroform

and DMSO.
[3][5]

Experimental Protocols
The following sections detail the methodologies for determining key physicochemical properties

of organic compounds like 3,5-Diaminotoluene.

Melting Point Determination
The melting point is a fundamental property used for identification and purity assessment of a

solid compound.[6] Pure crystalline compounds typically exhibit a sharp melting point range of

0.5-1.0°C.

Methodology: Capillary Method

Sample Preparation: A small amount of the dry, finely powdered 3,5-Diaminotoluene is

placed on a clean, dry surface.[7] The open end of a capillary tube is pressed into the
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powder.[8][9] The tube is then tapped gently on a hard surface to pack the sample into the

sealed bottom, aiming for a sample height of 1-2 mm.[7][8]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.[8] This assembly is then placed in a melting point

apparatus, such as a Thiele tube containing heating oil or a heated metal block.

Heating and Observation: The apparatus is heated slowly and steadily, at a rate of about 2°C

per minute as the expected melting point is approached.[9] The temperature at which the first

drop of liquid appears is recorded as the beginning of the melting range.[6][9]

Completion: The temperature at which the entire solid sample has turned into a clear liquid is

recorded as the end of the melting range.[6][9] For accuracy, at least two consistent

measurements should be made.
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Sample Preparation

Apparatus Setup

Measurement

Finely powder the solid sample

Introduce sample into capillary tube

Pack sample to 1-2 mm height

Attach capillary to thermometer

Place assembly in heating apparatus

Heat apparatus slowly (2°C/min)

Record T₁ at first sign of melting

Record T₂ when fully melted

Melting Range = T₁ to T₂

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination via the Capillary Method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b090585?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[10][11] It is a critical property for characterizing and identifying liquid

compounds.

Methodology: Capillary Method (Siwoloboff's Method)

Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed into a

small test tube (fusion tube).[10][11]

Capillary Insertion: A capillary tube, sealed at one end, is placed inverted (open end down)

into the fusion tube containing the liquid.[10][12]

Apparatus Setup: The fusion tube assembly is attached to a thermometer and heated in a

suitable apparatus, such as a Thiele tube or an aluminum block, ensuring uniform heating.

[10][12]

Heating and Observation: The apparatus is heated gently.[10] As the temperature rises, air

trapped in the capillary tube will expand and exit as bubbles. When the boiling point is

reached, a rapid and continuous stream of bubbles will emerge from the capillary's open

end.[10]

Reading the Boiling Point: At this point, heating is stopped. The liquid will begin to cool, and

the bubbling will slow down. The temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.[13]
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Sample Preparation

Apparatus Setup

Measurement

Place liquid in fusion tube

Invert sealed capillary tube into liquid

Attach fusion tube to thermometer

Place assembly in heating apparatus

Heat gently until a rapid stream of bubbles emerges

Stop heating and allow to cool

Record temperature when liquid enters capillary
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Start: Place ~25mg of sample in test tube

Add 0.75 mL of solvent in portions

Shake vigorously for 60 seconds

Observe result

Result: Soluble / Miscible

Homogeneous solution

Result: Insoluble / Immiscible

Separate phase(s)

If solvent is water, test pH
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Preparation

Titration

Analysis

Dissolve known amount of amine in solvent

Place solution in beaker with stir bar

Immerse calibrated pH electrode

Add standardized titrant in small increments

Allow solution to equilibrate

Record pH after each addition

Plot pH vs. Volume of titrant added

Identify half-equivalence point

pKa = pH at half-equivalence point

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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